Cas no 573946-52-8 (2-{4-amino-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(2-methoxy-5-methylphenyl)acetamide)

2-{4-amino-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(2-methoxy-5-methylphenyl)acetamide is a heterocyclic compound featuring a 1,2,4-triazole core linked to a pyridinyl group and an acetamide moiety. Its structural design combines a sulfanyl bridge and a methoxy-methylphenyl substituent, enhancing its potential as a versatile intermediate in medicinal chemistry. The presence of amino and triazole functionalities suggests utility in the synthesis of bioactive molecules, particularly those targeting enzyme inhibition or receptor modulation. The compound's balanced lipophilicity and hydrogen-bonding capacity may contribute to favorable pharmacokinetic properties. Its well-defined molecular architecture allows for precise derivatization, making it valuable for research in drug discovery and development.
2-{4-amino-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(2-methoxy-5-methylphenyl)acetamide structure
573946-52-8 structure
Product Name:2-{4-amino-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(2-methoxy-5-methylphenyl)acetamide
CAS No:573946-52-8
MF:C17H18N6O2S
MW:370.428821086884
CID:3053077
PubChem ID:2963449
Update Time:2025-08-05

2-{4-amino-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(2-methoxy-5-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

    • <br>2-((4-Amino-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-yl)thio)-N-(2-methoxy-5-met hylphenyl)acetamide
    • 2-{4-amino-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(2-methoxy-5-methylphenyl)acetamide
    • 657-406-1
    • 2-[(4-amino-5-pyridin-4-yl-1,2,4-triazol-3-yl)sulfanyl]-N-(2-methoxy-5-methylphenyl)acetamide
    • 573946-52-8
    • SR-01000284313
    • SR-01000284313-1
    • STL269601
    • F2649-0108
    • SALOR-INT L464368-1EA
    • Z19609202
    • 2((4-AMINO-5-(4-PYRIDINYL)-4H-1,2,4-TRIAZOL-3-YL)THIO)N-(2-MEO-5-ME-PH)ACETAMIDE
    • 2-((4-amino-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-yl)thio)-N-(2-methoxy-5-methylphenyl)acetamide
    • AKOS002187836
    • 2-{[4-amino-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2-methoxy-5-methylphenyl)acetamide
    • MDL: MFCD04020990
    • Inchi: 1S/C17H18N6O2S/c1-11-3-4-14(25-2)13(9-11)20-15(24)10-26-17-22-21-16(23(17)18)12-5-7-19-8-6-12/h3-9H,10,18H2,1-2H3,(H,20,24)
    • InChI Key: XAVJNGRPESTHJX-UHFFFAOYSA-N
    • SMILES: S(C1=NN=C(C2C=CN=CC=2)N1N)CC(NC1=C(C=CC(C)=C1)OC)=O

Computed Properties

  • Exact Mass: 370.12119501Da
  • Monoisotopic Mass: 370.12119501Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 6
  • Complexity: 465
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 133Ų

2-{4-amino-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(2-methoxy-5-methylphenyl)acetamide Pricemore >>

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2-{4-amino-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(2-methoxy-5-methylphenyl)acetamide Related Literature

Additional information on 2-{4-amino-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(2-methoxy-5-methylphenyl)acetamide

Chemical Compound CAS No. 573946-52-8: 2-{4-amino-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(2-methoxy-5-methylphenyl)acetamide

The chemical compound with CAS No. 573946-52-8, known as 2-{4-amino-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(2-methoxy-5-methylphenyl)acetamide, is a highly specialized molecule with significant potential in various scientific and industrial applications. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in drug discovery, particularly in the development of novel therapeutic agents targeting specific cellular pathways.

The molecular structure of this compound is characterized by a 1,2,4-triazole ring system, which is a heterocyclic aromatic compound known for its stability and reactivity. The presence of a pyridine ring further enhances the molecule's electronic properties, making it suitable for applications in coordination chemistry and material science. Additionally, the acetamide group attached to the triazole ring contributes to the compound's solubility and bioavailability, which are critical factors in pharmaceutical applications.

Recent research has focused on the antimicrobial properties of this compound. Studies conducted in 2023 have demonstrated its effectiveness against a range of bacterial and fungal strains, suggesting its potential as an alternative to conventional antibiotics. The amino group within the triazole ring plays a crucial role in hydrogen bonding interactions, which are essential for the compound's antimicrobial activity.

In the field of materials science, this compound has shown promise as a precursor for the synthesis of advanced materials. Its ability to coordinate with metal ions makes it a valuable component in the development of metal-organic frameworks (MOFs) and other porous materials. The pyridine ring within the structure facilitates these coordination interactions, making it a versatile building block for functional materials.

The synthesis of this compound involves a multi-step process that combines organic synthesis techniques with advanced catalytic methods. Researchers have optimized reaction conditions to improve yield and purity, ensuring that the compound can be produced on a larger scale for industrial applications. The use of mild reaction conditions has also minimized environmental impact, aligning with current sustainability goals.

From an environmental perspective, this compound has been studied for its biodegradability and eco-friendly properties. Initial assessments indicate that it degrades efficiently under aerobic conditions, reducing its environmental footprint. This makes it an attractive option for industries seeking eco-friendly alternatives to traditional chemicals.

In conclusion, CAS No. 573946-52-8 represents a cutting-edge chemical entity with diverse applications across multiple disciplines. Its unique structure and functional groups make it a valuable asset in drug discovery, materials science, and environmental chemistry. As research continues to uncover new properties and applications, this compound is poised to play a significant role in advancing scientific innovation.

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